(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-5-(methoxy(methyl)amino)-5-oxopentanoate
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Description
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-5-(methoxy(methyl)amino)-5-oxopentanoate is a useful research compound. Its molecular formula is C16H30N2O6 and its molecular weight is 346.424. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Enantiopure Non-Natural Alpha-Amino Acids
(S)-tert-Butyl 2-((tert-butoxycarbonyl)amino)-5-(methoxy(methyl)amino)-5-oxopentanoate serves as a key intermediate in synthesizing enantiopure non-natural alpha-amino acids. This methodology was successfully applied in the synthesis of (S)-2-amino-oleic acid (Constantinou-Kokotou, Magrioti, Markidis, & Kokotos, 2001).
Cryptophycin Synthesis
The compound plays a significant role in the synthesis of cryptophycin-24 (Arenastatin A), which involves protocols for synthesizing its major components. This process includes Noyori reduction, Frater alkylation, and Heck coupling, contributing to the effective synthesis of cryptophycin derivatives (Eggen et al., 2000).
Oxoindole-linked α-Alkoxy-β-Amino Acid Derivatives
The compound is used in synthesizing various oxoindolyl α-hydroxy-β-amino acid derivatives, demonstrating the diastereoselectivity of chemical reactions involving α-diazoesters and isatin imines. This research provides insights into the molecular structure and conformation of these derivatives (Ravikumar et al., 2015).
Collagen Cross-Links
This compound is crucial in synthesizing collagen cross-links like pyridinoline and deoxypyridinoline, which are important for maintaining the structural integrity of collagen (Adamczyk, Johnson, & Reddy, 1999).
Baker's Yeast Reduction Studies
It is used in the baker's yeast reduction of N-protected methyl 4-amino-3-oxobutanoates and 3-oxopentanoates, leading to the discovery of erythro-hydroxy esters and biologically active substances like sperabillin C (Hashiguchi, Kawada, & Natsugari, 1992).
Radioligand Synthesis for PET
This compound has been utilized in the synthesis of 5-[11C]Methoxy-1-[4-(trifluoromethyl)-phenyl]-1-pentanone-O-(2-aminoethy l) oxime, a potential radioligand for positron emission tomography (PET) to assess serotonin uptake sites in the human brain (Matarrese et al., 1997).
Properties
IUPAC Name |
tert-butyl (2S)-5-[methoxy(methyl)amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N2O6/c1-15(2,3)23-13(20)11(9-10-12(19)18(7)22-8)17-14(21)24-16(4,5)6/h11H,9-10H2,1-8H3,(H,17,21)/t11-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZYLEOANPQRWKH-NSHDSACASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CCC(=O)N(C)OC)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@H](CCC(=O)N(C)OC)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.42 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.